N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C21H16FN3O3S/c22-15-7-11-17(12-8-15)29(27,28)13-20(26)23-16-9-5-14(6-10-16)21-24-18-3-1-2-4-19(18)25-21/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key: PRZNAJHCCHWDRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)NC(=O)CS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O3S
• Molecular Weight: 409.4 g/mol

Description

N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide, commonly known as FDA-approved drug BAY 43-9006 or Sorafenib, is a small molecule kinase inhibitor used in the treatment of cancer. Sorafenib is a multi-kinase inhibitor that targets multiple signaling pathways involved in tumor growth and angiogenesis.

Scientific Research Applications

Antisecretory and Antimicrobial Applications

• Antisecretory Activity : The benzimidazole class, to which this compound belongs, has been studied for its ability to inhibit H+/K+-ATPase, playing a crucial role in controlling gastric acid secretion. Research by Ife et al. (1989) highlighted the importance of the benzimidazole sulfoxide class in developing potent inhibitors for histamine-stimulated gastric acid secretion, indicating potential applications in treating conditions like peptic ulcers Ife, R., et al. (1989).
• Antimicrobial Activity : Benvenuti et al. (1997) synthesized benzimidazole derivatives and investigated their antimicrobial and genotoxic properties. These compounds, including N-[4-(2-amino-benzoimidazole-1-sulfonyl)-phenyl] acetamide, were explored for their potential to combat microbial infections, offering insights into the development of new antimicrobial agents Benvenuti, S., et al. (1997).

Materials Science and Polymer Research

• Polyimide Synthesis : Liaw et al. (1999) described the use of sulfone-containing compounds in the preparation of new polyimides, indicating that derivatives like N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide could be relevant in the synthesis of high-performance materials with potential applications in electronics, aerospace, and as membranes Liaw, D., et al. (1999).

Pharmaceutical Research and Development

• Antitumor and Anticancer Activity : Research into benzimidazole derivatives has shown promising results in the context of antitumor activity. For instance, novel sulfonamide derivatives synthesized from related structures demonstrated significant anticancer activity against breast and colon cancer cell lines, suggesting that this compound could be a valuable compound for developing new anticancer drugs Ghorab, M., et al. (2015).